Cas no 33682-62-1 (2(3H)-Benzothiazolethione,3,6-dimethyl-)

2(3H)-Benzothiazolethione,3,6-dimethyl- structure
33682-62-1 structure
Product Name:2(3H)-Benzothiazolethione,3,6-dimethyl-
CAS No:33682-62-1
MF:C9H9NS2
MW:195.30445933342
CID:305022
Update Time:2024-01-27

2(3H)-Benzothiazolethione,3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolethione,3,6-dimethyl-
    • 2-Benzothiazolinethione,3,6-dimethyl- (8CI)
    • 2(3H)-Benzothiazolethione,3,6-dimethyl-(9CI)
    • Inchi: 1S/C9H9NS2/c1-6-3-4-7-8(5-6)12-9(11)10(7)2/h3-5H,1-2H3
    • InChI Key: IOONUZCTABILRW-UHFFFAOYSA-N
    • SMILES: S1C2=CC(C)=CC=C2N(C)C1=S

Computed Properties

  • Exact Mass: 195.01777
  • Monoisotopic Mass: 195.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.6A^2

Experimental Properties

  • Density: 1.33
  • Boiling Point: 313.9 °C at 760 mmHg
  • Flash Point: 143.6 °C
  • PSA: 3.24
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